The colorectal adenoma-carcinoma (CA-CRC) sequence is a recognized concept for the development of colorectal cancer (CRC), and investigation of potential biomarkers targeting this pathway may aid in the early detection and prevention of CRC. In this study, metabolomic analysis of normal (NR), colorectal adenoma (CA), and CRC groups using ultra-performance liquid chromatography-tandem high-resolution mass spectrometry (UHPLCHRMS) technique preliminarily disclosed a crucial role of dysregulation of lipid metabolism in CRC development. This was further illustrated by using lipidomic analysis which found that phosphatidylcholine (PC) and triacylglycerol (TAG) metabolism was markedly disturbed with CRC progression. Based on that, the receiver operating characteristic (ROC) analysis of differential lipids from lipidomics identified 50 candidate biomarkers with good diagnostic ability for the CA-CRC sequence. Among these, the panel of progressively differential lipids including O-(4,8-dimethylnonyl)carnitine, LPC 19:0, TAG 58:1, and PC 38:7 showed satisfactory diagnostic performance in the CA-CRC sequence, with the area under the ROC curve (AUC) of 0.878, 0.817, and 0.805, respectively. In summary, our work demonstrated the key role of perturbation of PC and TAG metabolism in the CA-CRC sequence combining serum metabolomics and lipidomics, and firstly established a lipid biomarker-panel with good performance, providing helpful references and novel prevention strategies for CRC.

Owing to their high specific capacity and low cost as well as their ability to considerably alleviate mileage issues in electric vehicles, nickel-rich layered cathode materials are widely used in state-of-the-art lithium-ion batteries. However, severe material degradation caused by high contents of nickel limits their large-scale commercial utilization. Additives provide a simple and considerably effective means of improving the interfacial instability of nickel-rich cathode materials. Herein, we propose the use of a multifunctional additive N-methylpyrrolidone (NMP) to modulate the electrode–electrolyte interface of the LiNi0.6Co0.2Mn0.2O2 (NCM622) cathodes, thereby improving battery performance. In particular, the specific capacity retention of the battery containing this additive was 72.2% after 500 cycles, which was only 31.1% for the baseline electrolyte. Systemic analysis of the electrode surface shows that the improved performance of the additive-containing battery originated from the fact that NMP can scavenge trace water from the cell system, which inhibits the attack of harmful fluorine species on the electrode. Moreover, the hydrolysis products of NMP form a protective film on the electrode surface, thereby inhibiting the electrode–electrolyte side reactions. In addition, charge/discharge and cyclic voltammetric tests under overcharge conditions reveal that upon introduction of the NMP additive, a highly resistive NMP-derived protective film covered the NCM622 cathode surface, inhibiting a rapid increase in voltage and protecting the battery components to a certain extent.

Fraxinus mandshurica is widely used in folk medicine to treat various diseases and has significant pharmacological effects. To make full use of this resource, its roots were studied. Twelve lignans were first obtained by natural product extraction, selective separation and identification, and were identified and quantified by high performance liquid chromatography-photodiode array (HPLC-DAD). The results of quantitative analysis showed that the highest lignin content in F. mandshurica roots was compound 9 with 102.02 mg/g, while the overall lignin content in Shanxi was low. The results of methodological validation showed that the RSD values of intra-day precision ranged from 0.35-1.38%, while the RSD values of inter-day precision were within 1.97%; the RSD values of reproducibility experiments ranged from 0.35-1. 96%, while the RSD values of stability experiments were less than 2.97%; the spiked recovey of samples were within 102.84%, and the RSD values ranged from 0.39%-1.77%, which fully confirmed the high precision and good reproducibility of the analytical method. In addition, fingerprinting and heatmap were established for 40 batches of samples from 8 origins. Next, multivariate analysis, including principal component analysis (PCA) and orthogonal partial least squares discriminant analysis (OPLS-DA), was performed to investigate the differences in lignin content in the roots of F. mandshurica from different origins, and four lignins that could be used to distinguish F. mandshurica from different origins were screened. Finally, 12 lignans were evaluated for enzyme activity inhibition with α-glucosidase, tyrosinase and acetylcholinesterase, and the results showed that all 12 lignans exhibited enzyme activity inhibition to different degrees, which have potential applications in anti-diabetic, whitening and light spot and anti-Alzheimer's disease, and become a new source of natural enzyme activity inhibitors. This study established an identification and evaluation method applicable to plants of different origins, which provides a certain theoretical basis for the comprehensive exploitation of F. mandshurica.

The on-site and high-throughput screening of explosives has become increasingly significant in counter-terrorism and national security. We propose a simple and low-cost method for the screening of several explosives assisted by molecularly imprinted colloidal arrays within the 24-well plate. The infiltration and incorporation of various explosives in the interstitials of imprinted colloidal photonic crystals (CPC) result in red-shift and amplitude reduction of optical stop bands of the CPC. A certain linear relationship between the concentration of explosives and Bragg's diffraction shifts has been observed for a variety of explosives involving 2,4,6,8,10,12-hexanitro-2,4,6,8,10,12-hexaazaisowurtzitane (CL-20, 8.5 × 10−5 M), hexahydro-1,3,5-trinitro-1,3,5-triazine (RDX, 1.02 × 10−4 M), 2,4,6-trinitrotoluene (TNT, 2.68 × 10−4 M), 2,4-dinitrotoluene (2,4-DNT, 8.9 × 10−5 M), 2,6-dinitrotoluene (2,6-DNT, 2.38 × 10−4 M), and 1,3,5-trinitrobenzene (TNB, 1.84 × 10−4 M) respectively. Significantly, color analysis, pattern recognition, and principal component analysis (PCA) were utilized to discriminate the different explosives. The proposed method was successfully applied to the high-throughput screening of synthetic explosive solutions.

ObjectiveTo investigate the mechanism of GanZhiRong granule(GZR)in the treatment of type 2 diabetes mellitus (T2DM).MethodsNetwork pharmacology was used to explore the target and signal pathway of GZR in T2DM. Cell experiments were conducted to observe the inhibitory effects of GZR on oxaloacetic acid on pyruvate glycoisogenesis, triglyceride and glucose release, and the inhibitory effects of GZR on palmitic acid (PA) induced apoptosis of HepG2 cells. The main components in GZR were identified and compared by liquid chromatography-mass spectrometry.ResultsNetwork pharmacological methods were used to explore the targets and signaling pathways of T2DM treated with GZR, and it was found that CA4, CA7, CA2, AKR1B1 and other targets were closely related to T2DM treated with GZR. Gene Ontology (GO) and Kyoto Encyclopedia Genes and Genomes (KEGG) pathway enrichment analysis indicated that GZR may directly regulate the development of T2DM through lipid atherosclerosis and apoptosis. In vitro results showed that GZR has a certain protective effect on PA-induced damage of HepG2 cells in a dose-dependent manner. In addition, GZR can effectively inhibit the increase of triglyceride and glucose contents in PA-induced HepG2 cells, decrease the contents of pyruvate and oxaloacetic acid, and significantly increase the content of acetyl-coA. The main components were identified and compared. 32 components were identified, including salvianolic acid B, D-hydrothreose, proanthocyanidin, shikimic acid, salvianolic acid A, salvianolic acid C, 7 glycosides of calycoflavone, 3′-methoxy puerarin, 3′-hydroxypuerarin, apigenin-7-o-β-D.ConclusionThe treatment of T2DM with GZR is related to lipid metabolism and cell apoptosis.

We developed a new quantitative detection method for trace sulfur ions (S2−) in water using a Cu-containing metal–organic framework material (CuBDC) and 6-carboxyfluorescein group (FAM)-labeled DNA of arbitrary sequence. Without S2− in the system, the FAM-labeled DNA can be adsorbed on the CuBDC surface through π–π stacking, hydrogen bonding, and van der Waals forces, and then the fluorescent dye FAM is near the Cu2+ on the CuBDC surface, and the fluorescence of FAM is quenched by a photoinduced electron transfer mechanism between Cu2+ and FAM. With S2− in the system, S2− reacts with Cu2+ in CuBDC to form the more structurally stable compound CuS, leading to CuBDC decomposition, and the FAM-labeled DNA detaches from the CuBDC surface and the fluorescence of FAM recovers. The quantitative detection of S2− is realized according to the change in FAM fluorescence intensity. Under optimized conditions, a good linear relationship holds between the fluorescence intensity (Fi) of FAM and the concentration (Ci) of S2− in the range of 2–120 nmol/L, and the detection limit is 1.5 nmol/L (3σ, n = 9). The method has good selectivity and accuracy, and it can be applied to rapidly and accurately analyze S2− in real water samples.

Comprehensive characterization of lipid structures is of significance, as they play a key role in numerous biological processes. Mass spectrometry (MS) emerges as a preferred tool for lipid analysis, providing good performance in sensitivity and accuracy. However, characterization of unsaturated lipids still has certain difficulties due to structural diversity. In this work, combining epoxidation and tandem MS was developed for unsaturated lipids analysis with high structural specificity. By using the proposed method, it could simultaneously produce high-abundance diagnostic ions specific to lipid C=C locations and sn-positions, facilitating lipid isomers identification. Determining C=C location and sn-position isomers of lipid in a single spectrum can be achieved, which is valuable for discovery of great structural diversity. The capability of this approach in characterizing unsaturated lipids at high structural level has been illustrated with different standards including a lipid extract from complex biological sample. The relative quantitation capability of C=C location and sn-position isomers was also demonstrated based on diagnostic ion intensities.

Metal organic frameworks (MOFs) {[Zn2(L1)2(SDB)2]·H2O}n (MOF1), [Zn2(L2)(SDB)2]n (MOF2) and [Zn2(L3)(hfipbb)2]n (MOF3) (L1 = 4,4′-(2,5-dimethyl-1,4-phenylene)bis(ethene-2,1-diyl))dipyridine), L2 = (E,E,E)-1,6-bis(4-pyridyl)-l,3,5-hexatriene, L3 = 4,4′-((2-methyl-1,4-phenylene)bis(ethene-2,1-diyl))bipyridine, H2SDB = 4,4′-sulfonyldibenzoic acid, H2hfipbb = 2,2-bis(4-carboxyphenyl) hexafluoropropane) were prepared by hydrothermal synthesis. Weak van der Waals forces were observed between 2D layers in MOF1 and MOF2. The weak interlayer interactions could be cleaved by external mechanical force and bulk samples were exfoliated into single-layer two-dimensional nanosheets by ultrasound in ethanol. Single-layer MOF nanosheets which had a lateral size of approximately 2 µm were generated after ultrasound treatment of MOF1 and MOF2. However, 3D coordination network of MOF3 could not be successfully exfoliated because of its different network structure. MOF1 and MOF2 nanosheets dispersed in ethanol displayed strong photoluminescence (PL), which could be quenched specifically by folic acid (FA) through a concentration dependent manner. This hypersensitive and fast luminescence sensing benefited from numerous active sites and broad specific surface area of these ultrathin nanosheets.

A method for the quantitative analysis of three holostane-type saponins (holotoxin B1, E, and A1) in Apostichopus japonicus Selenka was developed using matrix solid-phase dispersion (MSPD) for pretreatment and high performance liquid chromatography-ultraviolet (HPLC-UV) for detection. The precision, reproducibility, stability, and recovery of the method were investigated. The conditions for MSPD were as follows:silica gel as a dispersant, 1:1 (0.5 g:0.5 g) sample/dispersant ratio, 40 mL of ethyl acetate as an impurity-eluting solvent, and 60 mL of methanol as eluent. The conditions for HPLC-UV were as follows: Tnature C18 column (5 μm, 4.6 × 250 mm), ACN:H2O (V:V) = 35.5:64.5 mobile phase, 1 mL/min flow rate, and 203 nm detection wavelength. The linear equations of the three standards were as follows: Y = 594.38105X + 26.5934 (R2=0.999) for holotoxin B1, Y = 657.94293X + 25.72468 (R2=0.999) for holotoxin E, and Y = 395.54309X + 1.59529 (R2=0.999) for holotoxin A1. The linear ranges of holotoxin B1, E, and A1 were 0.24–9.55, 0.25–9.85, and 0.21–8.31 μg, respectively, and their limits of detection were 5.05, 4.56, and 7.58 ng, respectively. The spiked recovery, intraday precision, and interday precision of the method were all good. The average contents of holotoxin B1, E, and A1 in A. japonicus Selenka were determined as 6.24, 9.58, and 96.2 μg/g, respectively. This experiment provides a new scheme for the determination of rare holostane-type saponins in A. japonicus Selenka and a method for the quality control of these sea cucumbers.

In this study, we established a capillary electrophoresis-based multiplex PCR (CE-mPCR) method to accurately detect the crude drug, extracts and their mixture of Bungarus multicinctus(B. multicinctus), Bungarus fasciatus(B. fasciatus), and Lycodon rufozonatus(L. rufozonatus) obtained from the Chinese medical market to determine their quality. The accuracy of the amplification products of the three target species was verified by sequencing, and the result showed that each set of species-specific primers amplified the target genes of the corresponding species without any non-specific amplification or cross-reactivity between the target species and other closely-related species. The PCR products were 160, 180, and 206 bp for B. multicinctus, B. fasciatus, and L. rufozonatus, respectively, and the DNA detection limits of this assay were no less than 3 ng for B. multicinctus, 1.5 ng for B. fasciatus and 1.5 ng for L. rufozonatus in DNA mixtures. This method was able to simultaneously detect up to 1% of B. fasciatus and L. rufozonatus mixed in B. multicinctus crude and water extracts. Moreover, comparative analysis of the sequences of the crude and water extracts using the National Center for Biotechnology Information (NCBI) nucleotide database and Global Pharmacopoeia Genome Database (GPGD) revealed >98% sequence homology. Therefore, CE-mPCR assay can accurately detect the presence of B. multicinctus, B. fasciatus, and L. rufozonatus in the extracts with high sensitivity and specificity and provides a rapid and reliable approach for assessing the quality of the snake raw materials and extracts.